Cas no 2273878-76-3 (benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate)

• Product Name: benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate
• CAS No: 2273878-76-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6063216
• PubChem ID: 165912201
• Update Time: 2025-05-19

benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate
• EN300-6956770
• 2273878-76-3

• Inchi： 1S/C14H15NO4/c16-13(12-6-7-18-10-12)8-15-14(17)19-9-11-4-2-1-3-5-11/h1-7,10,13,16H,8-9H2,(H,15,17)
• InChI Key： HMRBCBLHWVIGJB-UHFFFAOYSA-N
• SMILES： OC(C1=COC=C1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.7Ų

Additional information on benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate

Benzyl N-[2-(Furan-3-yl)-2-hydroxyethyl]carbamate (CAS No. 2273878-76-3): A Comprehensive Overview

Benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate (CAS No. 2273878-76-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique furan and carbamate functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure combines a benzyl group with a hydroxyethyl side chain, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in heterocyclic compounds like benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate stems from their potential in addressing modern healthcare challenges. Researchers are particularly intrigued by its role in developing antimicrobial agents and anti-inflammatory drugs, topics that have become increasingly relevant in the post-pandemic era. The compound's furan ring contributes to its electronic properties, which are crucial for molecular interactions in biological systems.

From a synthetic chemistry perspective, CAS 2273878-76-3 offers intriguing possibilities. Its carbamate linkage provides stability while maintaining reactivity for further modifications, a feature highly sought after in medicinal chemistry. Recent studies have explored its potential as a building block for central nervous system (CNS) drugs, aligning with current trends in neurological disorder research. The compound's hydrophilic-lipophilic balance makes it particularly interesting for drug delivery systems optimization.

The pharmaceutical industry's shift toward targeted therapies has increased demand for specialized intermediates like benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate. Its structural features allow for precise molecular modifications, enabling researchers to fine-tune drug properties such as bioavailability and metabolic stability. This aligns perfectly with the current focus on personalized medicine and precision drug design.

In material science applications, the furan-3-yl moiety in CAS 2273878-76-3 contributes to the development of novel biodegradable polymers. With sustainability becoming a key concern across industries, researchers are investigating how such furan-containing compounds can replace petroleum-based materials. The compound's ability to participate in click chemistry reactions further enhances its utility in creating advanced materials with tailored properties.

Quality control and analytical characterization of benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate typically involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The analytical data also provides crucial insights into its stability profile and degradation pathways, information vital for formulation scientists.

The market for specialty chemical intermediates like CAS 2273878-76-3 has seen steady growth, driven by increasing R&D investments in the life sciences sector. Pharmaceutical companies and contract research organizations are particularly interested in its potential as a versatile synthon for creating diverse molecular architectures. This trend reflects the broader industry movement toward fragment-based drug discovery approaches.

From a regulatory standpoint, benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used when working with this compound. Its material safety data sheet provides comprehensive guidance on storage conditions and handling procedures to ensure workplace safety.

Future research directions for CAS 2273878-76-3 may explore its potential in catalysis and asymmetric synthesis, areas that are gaining prominence in green chemistry initiatives. The compound's chiral center offers opportunities for developing enantioselective transformations, which could lead to more efficient synthetic routes for complex molecules. Such applications would align with the pharmaceutical industry's push toward sustainable manufacturing practices.

In conclusion, benzyl N-[2-(furan-3-yl)-2-hydroxyethyl]carbamate represents an important building block in modern chemical research. Its unique structural features and versatile reactivity profile make it valuable for both pharmaceutical development and advanced material science. As research continues to uncover new applications for this compound, its significance in drug discovery pipelines and material innovation is likely to grow, reflecting the dynamic nature of contemporary chemical sciences.